Cas no 96325-69-8 (9H-xanthen-9-amine hydrochloride)

• Product Name: 9H-xanthen-9-amine hydrochloride
• CAS No: 96325-69-8
• MF: C₁₃H₁₂ClNO
• MW: 233.693482398987
• MDL: MFCD16547697
• CID: 4358751
• PubChem ID: 47003184
• Update Time: 2025-10-29

9H-xanthen-9-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-amine, hydrochloride
• 9H-xanthen-9-amine hydrochloride
• 96325-69-8
• 9H-xanthen-9-amine;hydrochloride
• Z1171195180
• 9H-xanthen-9-aminehydrochloride
• 859-621-8
• EN300-64543

• MDL： MFCD16547697
• Inchi： 1S/C13H11NO.ClH/c14-13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)13;/h1-8,13H,14H2;1H
• InChI Key： HZRKQVZTBJFEJI-UHFFFAOYSA-N
• SMILES： NC1C2=CC=CC=C2OC2C=CC=CC1=2.Cl

Computed Properties

• Exact Mass: 233.0607417Da
• Monoisotopic Mass: 233.0607417Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on 9H-xanthen-9-amine hydrochloride

9H-Xanthen-9-amine Hydrochloride (CAS No. 96325-69-8): A Versatile Chemical Compound with Diverse Applications

9H-Xanthen-9-amine hydrochloride (CAS No. 96325-69-8) is a significant organic compound widely used in pharmaceutical research, material science, and chemical synthesis. This compound, belonging to the xanthene derivatives family, has garnered attention due to its unique structural properties and broad applicability. Researchers and industries are increasingly exploring its potential in various fields, making it a subject of interest in recent scientific discussions.

The molecular structure of 9H-xanthen-9-amine hydrochloride features a xanthene core with an amine group, which contributes to its reactivity and functionality. This structural characteristic enables it to participate in numerous chemical reactions, making it a valuable intermediate in organic synthesis. Its hydrochloride form enhances solubility, facilitating its use in aqueous solutions—a critical factor in many laboratory and industrial processes.

One of the primary applications of 9H-xanthen-9-amine hydrochloride is in the development of fluorescent dyes and probes. The xanthene backbone is known for its photophysical properties, which are exploited in bioimaging and diagnostic assays. With the growing demand for advanced imaging techniques in medical research, this compound has become a key player in the design of next-generation diagnostic tools.

In pharmaceutical research, 9H-xanthen-9-amine hydrochloride serves as a building block for the synthesis of potential drug candidates. Its amine functionality allows for further derivatization, enabling researchers to create libraries of compounds for screening against various biological targets. This is particularly relevant in the context of drug discovery, where novel chemical entities are constantly sought to address unmet medical needs.

The compound's role in material science is equally noteworthy. Its incorporation into polymers and other advanced materials can impart desirable properties such as enhanced stability or specific optical characteristics. This has led to its use in the development of smart materials, which respond to environmental stimuli—a hot topic in contemporary materials research.

Recent advancements in green chemistry have also highlighted the importance of compounds like 9H-xanthen-9-amine hydrochloride. Researchers are exploring more sustainable synthesis routes for such intermediates, aligning with global efforts to reduce the environmental impact of chemical production. This aspect resonates with current trends in eco-friendly chemical manufacturing.

From a commercial perspective, the market for xanthene derivatives including 9H-xanthen-9-amine hydrochloride has shown steady growth. The increasing demand from pharmaceutical and biotechnology sectors, coupled with expanding applications in materials science, suggests a positive outlook for this compound. Suppliers and manufacturers are responding by improving production processes to meet the rising quality and quantity requirements.

Quality control is paramount when working with 9H-xanthen-9-amine hydrochloride. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. These quality assurance measures are critical for researchers who rely on consistent performance of the compound in their experiments.

Storage and handling of 9H-xanthen-9-amine hydrochloride require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments helps maintain its stability over extended periods. This practical consideration is important for laboratories and facilities that regularly use this chemical.

The future prospects for 9H-xanthen-9-amine hydrochloride appear promising. Ongoing research continues to uncover new applications, particularly in the areas of molecular imaging and functional materials. As scientific understanding of xanthene chemistry deepens, we can anticipate further innovations leveraging this versatile compound.

For researchers and industry professionals seeking detailed technical information about 9H-xanthen-9-amine hydrochloride (CAS No. 96325-69-8), numerous scientific publications and patent documents provide comprehensive data on its synthesis, properties, and applications. These resources serve as valuable references for those looking to explore the full potential of this interesting chemical entity.